4-benzyl-3-((3-methoxybenzyl)thio)-4H-benzo[e][1,2,4]thiadiazine 1,1-dioxide

• IUPAC Name: 4-benzyl-3-[(3-methoxyphenyl)methylsulfanyl]-1λ6,2,4-benzothiadiazine 1,1-dioxide
• InChI: InChI=1S/C22H20N2O3S2/c1-27-19-11-7-10-18(14-19)16-28-22-23-29(25,26)21-13-6-5-12-20(21)24(22)15-17-8-3-2-4-9-17/h2-14H,15-16H2,1H3
• InChI Key: OHUVPKAJDBUHEJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)CSC2=NS(=O)(=O)C3=CC=CC=C3N2CC4=CC=CC=C4
• Molecular Formula: C22H20N2O3S2
• Molecular Weight: 424.5 g/mol

Description

The compound is a derivative of benzothiadiazine, which is a type of heterocyclic compound. Heterocyclic compounds are of prime importance due to their extensive therapeutic uses. Benzothiadiazines and their derivatives have been widely studied for their potential pharmacological activities.

Synthesis Analysis

While the specific synthesis process for this compound isn’t available, similar compounds such as 1,3,4-thiadiazoles and 5-arylazothiazoles have been synthesized via reaction of hydrazonoyl halides with each of alkyl carbothioates, carbothioamides and 7-thioxo-5,6,7,8-tetrahydropyrimido.

Mechanism of Action

Target of Action

The primary targets of the compound are yet to be definitively identified. Compounds with similar structures, such as 1,2,4-triazoles, have been known to interact with biological receptors through hydrogen-bonding and dipole interactions . These interactions can influence a variety of biological processes, making these compounds potentially useful in pharmaceutical applications .

Mode of Action

It is likely that the compound interacts with its targets through a combination of hydrogen bonding and dipole interactions . This can result in changes to the target’s function, potentially influencing a variety of biological processes.

Biochemical Pathways

Similar compounds have been shown to have broad-spectrum activity against bacteria, fungi, and mycobacterium tuberculosis . This suggests that the compound may affect a variety of biochemical pathways, potentially disrupting the normal function of these organisms.

Result of Action

Compounds with similar structures have been shown to have antimicrobial and anticancer activities . This suggests that the compound may have similar effects, potentially inhibiting the growth of certain types of cancer cells and microbes.

Biochemical Analysis

Biochemical Properties

4-benzyl-3-((3-methoxybenzyl)thio)-4H-benzo[e][1,2,4]thiadiazine 1,1-dioxide plays a crucial role in various biochemical reactions. It interacts with several enzymes and proteins, including xanthine oxidase, HCV NS5B polymerase, and aldose reductase . These interactions are primarily inhibitory, leading to the suppression of enzyme activity. For instance, the inhibition of xanthine oxidase can reduce the production of uric acid, which is beneficial in treating gout .

Cellular Effects

The effects of this compound on various cell types and cellular processes are profound. This compound influences cell function by modulating cell signaling pathways, gene expression, and cellular metabolism. It has been observed to inhibit insulin release by acting as an ATP-sensitive potassium channel opener . This action can affect glucose metabolism and energy homeostasis in cells.

Molecular Mechanism

At the molecular level, this compound exerts its effects through specific binding interactions with biomolecules. It binds to the active sites of enzymes, leading to their inhibition. This compound also influences gene expression by interacting with transcription factors and other regulatory proteins . These interactions can result in the upregulation or downregulation of specific genes, thereby altering cellular functions.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound change over time. The compound’s stability and degradation are critical factors that influence its long-term effects on cellular function. Studies have shown that this compound remains stable under controlled conditions, but its activity can diminish over time due to degradation . Long-term exposure to this compound in vitro and in vivo has been associated with sustained inhibition of enzyme activity and alterations in cellular metabolism.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, the compound exhibits therapeutic effects, such as enzyme inhibition and modulation of cellular metabolism . At higher doses, it can cause toxic or adverse effects, including cellular damage and disruption of normal physiological functions . Threshold effects have been observed, indicating that there is a specific dosage range within which the compound is effective without being toxic.

Metabolic Pathways

This compound is involved in several metabolic pathways. It interacts with enzymes and cofactors that regulate metabolic flux and metabolite levels . The compound’s inhibitory effects on enzymes like xanthine oxidase and aldose reductase can alter the metabolic pathways they are involved in, leading to changes in metabolite concentrations and overall metabolic balance.

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through specific transporters and binding proteins . These interactions facilitate the compound’s localization and accumulation in target tissues, where it exerts its biological effects. The compound’s distribution is influenced by its chemical properties, such as solubility and affinity for transport proteins.

Subcellular Localization

The subcellular localization of this compound is crucial for its activity and function. This compound is directed to specific compartments or organelles within the cell through targeting signals and post-translational modifications . Its localization can affect its interactions with biomolecules and its overall efficacy in modulating cellular processes.